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Compound of Interest

Compound Name: Butoxycarboxim

Cat. No.: B166929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Butoxycarboxim and its parent compound,

Butocarboxim. Both are systemic carbamate insecticides effective against a range of sucking

insects. Their primary mode of action is the inhibition of acetylcholinesterase (AChE), a critical

enzyme in the nervous system of insects.[1][2] This document summarizes their chemical

properties, metabolic relationship, and available toxicity data, alongside detailed experimental

protocols for efficacy testing.

Chemical Identity and Properties
Butocarboxim and Butoxycarboxim are chemically related, with Butoxycarboxim being the

sulfone metabolite of Butocarboxim.[1] This metabolic conversion, an oxidation process, is a

key determinant of their respective toxicological profiles. Both compounds are used to control

sucking insects such as aphids, thrips, whiteflies, and spidermites on various crops.[3][4]

Table 1: Chemical and Physical Properties
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Property Butocarboxim Butoxycarboxim

IUPAC Name

(3-methylsulfanylbutan-2-

ylideneamino) N-

methylcarbamate

(3-methylsulfonylbutan-2-

ylideneamino) N-

methylcarbamate

CAS Number 34681-10-2 34681-23-7

Molecular Formula C₇H₁₄N₂O₂S C₇H₁₄N₂O₄S

Molecular Weight 190.27 g/mol 222.26 g/mol

Appearance Pale brown viscous liquid Colorless solid

Solubility in Water High High

Mechanism of Action and Metabolic Pathway
Both Butocarboxim and Butoxycarboxim function as acetylcholinesterase (AChE) inhibitors.

By binding to the active site of AChE, they prevent the breakdown of the neurotransmitter

acetylcholine. This leads to an accumulation of acetylcholine at the synaptic cleft, causing

continuous nerve stimulation, paralysis, and ultimately, the death of the insect.[1][2]

The metabolic pathway from Butocarboxim to Butoxycarboxim is a critical aspect of their

overall efficacy and toxicology. In mammals, Butocarboxim is metabolized to Butoxycarboxim.

[1] This transformation from a thioether to a sulfone can significantly alter the molecule's

polarity and binding affinity to the target enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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